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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117

Technical Guide: C.l. Reactive Orange 86

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of C.l. Reactive Orange 86, focusing
on its chemical properties, and methodologies for its application and removal in experimental
settings.

Chemical and Physical Properties

Reactive Orange 86 is an anionic azo dye primarily used in the textile industry for dyeing
cellulosic fibers such as cotton and viscose.[1][2] Like other reactive dyes, it forms a covalent
bond with the substrate, resulting in excellent wash fastness.[3][4] The dye is water-soluble and
is typically applied under alkaline conditions.[1][4]

There are conflicting reports in public databases regarding the precise molecular formula and
CAS number for the compound identified as C.I. Reactive Orange 86. The available data for
the most frequently cited CAS numbers are summarized below.

Table 1: Molecular and Chemical Data for Compounds Identified as Reactive Orange 86
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Property Value (CAS: 57359-00-9) Value (CAS: 83929-91-3)
Molecular Formula C20H11Cl2NsNa3010S3[5][6] C20H16CI2N1007S2Naz[7]
Molecular Weight 759.41 g/mol [5] Not specified

Trisodium 7-[[2-(ureido)-4-

[(4,6-dichloro-1,3,5-triazin-2- )
Synonyms . Yellow MX 3R, Foureactive
yl)amino]phenyl]azo]lnaphthale
Yellow MX 3RA[7][8][9]

Reactive Orange H5R, Procion

ne-1,3,6-trisulphonate[6]

Molecular Structure Azo Class[1] Azo Class[1]

Table 2: Physical and Application Properties

Property Value
Physical Form Powder[1][7]
Color Red-orange / Yellow-orange[1][7]

Water Soluble. 150 g/L at 20°C; 180 g/L at

Solubility
80°C[1]

] o Dyeing and printing of cellulosic materials (e.qg.,
Primary Application )
cotton, viscose)[1][7]

6-7 (for 1% solution preparation); raised to 10.5-

pH for Application o
11 for fixation[7][10]

Storage Cool, dry place[7]

Shelf Life 2 Years[7]

Experimental Protocols

While specific protocols for Reactive Orange 86 are not widely published in academic
literature outside of industrial use, representative methodologies for the application and study
of reactive dyes are provided below.
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This protocol is adapted from a standard procedure for dyeing cotton with C.I. Reactive Orange
4, a dye with a similar reactive group (dichlorotriazine), and is representative of the general
process for dyes of this class.[10]

Objective: To dye a 10g sample of 100% cotton fabric to a medium shade.
Materials and Reagents:

e 10g pre-scoured and bleached 100% cotton fabric

» Reactive Orange 86 dye powder

e Sodium chloride (NaCl)

e Sodium carbonate (Soda Ash, Na2COs)

» Non-ionic soaping agent

« Distilled water

o Laboratory dyeing machine or temperature-controlled water bath with stirrer
o Beakers, graduated cylinders, balance

e pH meter or pH indicator strips

Procedure:

o Preparation of Dyebath:

o Set the liquor ratio to 1:20. For a 10g fabric sample, the total volume of the dyebath will be
200 mL.

o To achieve a 2% shade on weight of fabric (owf), weigh 0.2g of Reactive Orange 86 dye
powder.

o Create a paste of the dye powder with a small amount of cold distilled water, then add hot
water (approx. 80°C) to fully dissolve.[10]
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o In a separate beaker, dissolve 12g of sodium chloride (to achieve a 60 g/L concentration)
in distilled water.[10]

o Exhaustion Phase:

o

Set the dyeing machine or water bath to 50°C.

o Add the dissolved dye solution and the dissolved sodium chloride to the dyebath. Ensure
the initial pH is just below 7.0.[10]

o Immerse the cotton fabric in the dyebath.

o Increase the temperature to the target fixation temperature (typically 60-80°C for this type
of dye) over 20 minutes.

o Continue dyeing at this temperature for an additional 20-30 minutes to allow for dye
exhaustion (adsorption onto the fiber).[10]

¢ Fixation Phase:

o Prepare a solution of sodium carbonate (soda ash).

o Slowly add the soda ash solution to the dyebath over a period of 10 minutes. This will
raise the pH to approximately 10.5-11, which initiates the covalent bonding of the dye to
the cellulose.[10]

o Continue the dyeing process at this temperature and pH for 45-60 minutes for fixation.

o Wash-off Procedure:

o Drain the dyebath.

o Rinse the fabric thoroughly with cold running water until the water runs clear.[10]

o Prepare a soaping bath containing a non-ionic soaping agent (e.g., 2 g/L) at a 1:20 liquor
ratio.
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o Treat the dyed fabric in the soaping bath at a boil (95-100°C) for 10-15 minutes to remove
any unfixed or hydrolyzed dye.[10]

o Rinse the fabric again with hot water, followed by a final cold water rinse.
o Squeeze excess water from the fabric and air dry.

Reactive dyes are common subjects in environmental research focused on wastewater
treatment. This protocol outlines a typical batch adsorption experiment to evaluate the efficacy
of an adsorbent for removing a reactive dye from an aqueous solution.[11][12]

Objective: To determine the adsorption capacity of a given adsorbent for Reactive Orange 86.

Materials and Reagents:

Reactive Orange 86

o Selected adsorbent material (e.g., activated carbon, biochar, chitosan beads)
 Distilled water

e HCI and NaOH solutions for pH adjustment

 Orbital shaker-incubator

o Centrifuge or filtration apparatus

e UV-Visible Spectrophotometer

Procedure:

o Preparation of Stock Solution:

o Prepare a stock solution of Reactive Orange 86 (e.g., 1000 mg/L) by dissolving a
precisely weighed amount of dye in distilled water.

o Prepare working solutions of desired concentrations (e.g., 25, 50, 100, 150 mg/L) by serial
dilution of the stock solution.[12]
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» Batch Adsorption Experiment:

o In a series of flasks, add a fixed amount of adsorbent (e.g., 0.015 g) to a fixed volume of
dye solution of varying initial concentrations (e.g., 50 mL).[12]

o Adjust the initial pH of the solutions to a desired value (e.g., 7.0) using dilute HCI or
NaOH.

o Place the flasks in an orbital shaker set to a constant speed (e.g., 150 rpm) and
temperature (e.g., 25°C).[11]

o Withdraw aliquots at predetermined time intervals (e.g., 5, 10, 30, 60, 120, 240 minutes) to
determine the equilibrium time.

o Separate the adsorbent from the solution by centrifugation or filtration.
e Analysis:

o Measure the final concentration of Reactive Orange 86 in the supernatant/filtrate using a
UV-Visible Spectrophotometer at the dye's maximum absorbance wavelength (Amax).

o Calculate the amount of dye adsorbed per unit mass of adsorbent at equilibrium (ge, in
mg/g) using the following equation:

» ge=(Co-Ce)*V/m

» Where: Co = initial dye concentration (mg/L), Ce = equilibrium dye concentration (mg/L),
V = volume of the solution (L), and m = mass of the adsorbent (g).

» Data Modeling:

o Analyze the experimental data using kinetic models (e.g., pseudo-first-order, pseudo-
second-order) and isotherm models (e.g., Langmuir, Freundlich) to characterize the
adsorption process.[12]

Mandatory Visualizations

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Diagram 1: Textile Dyeing Workflow
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Caption: Workflow for dyeing cotton with a reactive dye.
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Caption: Workflow for a batch adsorption experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1607117?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-86.html
https://www.alfa-chemistry.com/dyes/resources/scientific-overview-of-reactive-dyes-and-their-industrial-applications.html
https://paradyeschemicals.com/understanding-reactive-dyes-in-the-textile-industry
https://textilelearner.net/reactive-dyes-classification-dyeing-mechanism/
https://www.alfa-chemistry.com/cas_57359-00-9.htm
https://www.chembuyersguide.com/partners/conier-345.html
https://www.chembuyersguide.com/partners/conier-345.html
https://www.meghadyes.com/reactive-orange-86-3130057.html
https://www.khushidyechem.com/reactive-dyes/orange/86
https://www.guidechem.com/encyclopedia/c-i-reactive-orange-86-dic288565.html
https://www.benchchem.com/pdf/Application_Notes_Protocol_for_Dyeing_Cotton_with_Reactive_Orange_4.pdf
https://repositorio.usp.br/directbitstream/cbf7895d-a74a-42ca-8907-a6c0f9dcfa5c/PROD036004_3204168.pdf
https://www.mdpi.com/2297-8739/10/8/426
https://www.benchchem.com/product/b1607117#molecular-formula-and-weight-of-reactive-orange-86
https://www.benchchem.com/product/b1607117#molecular-formula-and-weight-of-reactive-orange-86
https://www.benchchem.com/product/b1607117#molecular-formula-and-weight-of-reactive-orange-86
https://www.benchchem.com/product/b1607117#molecular-formula-and-weight-of-reactive-orange-86
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1607117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

